![molecular formula C14H10N6O B2742256 4-((5-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)amino)benzonitrile CAS No. 2034541-25-6](/img/structure/B2742256.png)
4-((5-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)amino)benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-((5-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)amino)benzonitrile, commonly known as MOB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MOB is a small molecule that is composed of several functional groups, including a pyrimidine ring, an oxadiazole ring, and a benzonitrile group. This compound has been shown to exhibit a variety of biochemical and physiological effects, making it a promising candidate for further research.
Scientific Research Applications
Chemical Synthesis and Structural Modification
The synthesis of compounds containing the 1,2,4-oxadiazol and pyrimidinyl motifs, akin to 4-((5-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)amino)benzonitrile, is central to exploring novel chemical entities with potential biological activities. For instance, the preparation of pyrimidine-linked pyrazole heterocyclics via microwave irradiative cyclocondensation has been studied for their insecticidal and antibacterial potentials, showcasing the utility of such structural frameworks in developing agents against microbial pathogens and pests (Deohate & Palaspagar, 2020). This highlights the broader applicability of compounds featuring 1,2,4-oxadiazol rings in synthesizing derivatives for varied biological activities.
Biological Activity Investigation
Compounds incorporating the 1,2,4-oxadiazol ring, similar to the core structure , have been synthesized and evaluated for their biological activities, including antibacterial and antifungal effects. This research avenue opens up potential therapeutic applications for novel compounds. For instance, synthesis of 6-oxopyrimidin-1(6H)-yl benzamide derivatives and their evaluation for antibacterial and cytotoxic activity present a compelling case for the exploration of such molecules in medical chemistry, indicating a promising scope for antimicrobial and anticancer research (Devarasetty et al., 2016).
Anticancer and Anti-inflammatory Potential
The design and synthesis of novel compounds bearing structural similarities to this compound for anticancer and anti-inflammatory applications underscore the potential pharmaceutical significance of such molecules. Research efforts in this direction, such as the development of benzimidazole analogs endowed with oxadiazole aiming at selective cyclooxygenase-2 (COX-2) inhibitor activity, demonstrate the therapeutic prospects in cancer and inflammation management (Rathore et al., 2014).
Mechanism of Action
Target of Action
Compounds with similar structures have been reported to targetperoxisome proliferator-activated receptors (PPARδ/β) . PPARs are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes involved in cellular differentiation, development, metabolism, and tumorigenesis .
Mode of Action
Compounds with similar structures have been reported to act asagonists for PPARδ/β . Agonists are substances that bind to a receptor and activate the receptor to produce a biological response. In this case, the compound may bind to PPARδ/β, activating these receptors, and leading to changes in gene expression .
Biochemical Pathways
Given its potential role as a pparδ/β agonist , it may influence pathways related to cellular differentiation, development, metabolism, and tumorigenesis .
Result of Action
As a potential pparδ/β agonist , it may influence gene expression related to cellular differentiation, development, metabolism, and tumorigenesis .
Action Environment
Factors such as temperature, ph, and the presence of other molecules can potentially affect the compound’s stability and interaction with its target .
properties
IUPAC Name |
4-[[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl]amino]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N6O/c1-9-18-14(21-20-9)12-7-16-8-17-13(12)19-11-4-2-10(6-15)3-5-11/h2-5,7-8H,1H3,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJYSWLKYKXFVEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2=CN=CN=C2NC3=CC=C(C=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.